Cas no 923693-57-6 (methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}acetamido)benzoate)

Methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate is a synthetic organic compound featuring a spirocyclic triazaspirodecanedione core linked to a methyl benzoate moiety via an acetamido bridge. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for protease inhibitors or receptor modulators due to its rigid spirocyclic framework and hydrogen-bonding capabilities. The propyl substitution enhances lipophilicity, potentially improving membrane permeability. The ester group offers synthetic versatility for further derivatization. Its well-defined stereochemistry and functional group arrangement make it a promising intermediate for targeted drug discovery, particularly in neurological or metabolic disorder research. The compound's stability under physiological conditions warrants further investigation for therapeutic applications.

methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}acetamido)benzoate structure

923693-57-6 structure

Product Name:methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}acetamido)benzoate

CAS No:923693-57-6

MF:C₂₀H₂₆N₄O₅

MW:402.444244861603

CID:6030596

PubChem ID:16809360

Update Time:2025-06-10

methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}acetamido)benzoate
- methyl 4-[[2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetyl]amino]benzoate
- F2234-0197
- AKOS024629781
- 923693-57-6
- methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate
- AB00678109-01
- methyl 4-(2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamido)benzoate
- Inchi： 1S/C20H26N4O5/c1-3-10-23-11-8-20(9-12-23)18(27)24(19(28)22-20)13-16(25)21-15-6-4-14(5-7-15)17(26)29-2/h4-7H,3,8-13H2,1-2H3,(H,21,25)(H,22,28)
- InChI Key： UVYCDMKGTMITBS-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=C(NC(CN2C(=O)C3(CCN(CCC)CC3)NC2=O)=O)C=C1

Computed Properties

Exact Mass: 402.19031994g/mol
Monoisotopic Mass: 402.19031994g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 7
Complexity: 651
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 108Å²

methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}acetamido)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2234-0197-2μmol	methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate	923693-57-6	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2234-0197-5μmol	methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate	923693-57-6	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2234-0197-10μmol	methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate	923693-57-6	90%+	10μl	$103.5	2023-05-16
Life Chemicals	F2234-0197-20μmol	methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate	923693-57-6	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2234-0197-1mg	methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate	923693-57-6	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2234-0197-2mg	methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate	923693-57-6	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2234-0197-3mg	methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate	923693-57-6	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2234-0197-4mg	methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate	923693-57-6	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2234-0197-5mg	methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate	923693-57-6	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2234-0197-10mg	methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate	923693-57-6	90%+	10mg	$118.5	2023-05-16

methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}acetamido)benzoate Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}acetamido)benzoate

Methyl 4-(2-{2,4-Dioxo-8-Propyl-1,3,8-Triazaspiro[4.5]Decan-3-yl}Acetamido)Benzoate: A Comprehensive Overview

Methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate (CAS No. 923693-57-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The intricate structure of this compound includes a spiro[4.5]decan ring system fused with a triazole moiety and an acetamido group, making it a promising candidate for various therapeutic applications.

The spirocyclic framework of methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate provides a rigid and stable core that can influence its pharmacokinetic properties and biological activity. The presence of the triazole moiety is particularly noteworthy, as triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The acetamido group further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have explored the potential therapeutic applications of methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiviral activity. Preliminary studies have demonstrated that methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate exhibits potent antiviral effects against several RNA viruses, including influenza and hepatitis C virus (HCV). The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes or host cell pathways.

The pharmacokinetic properties of methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate have also been investigated. Studies in animal models have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. This makes it suitable for further development as an oral medication for various therapeutic indications.

In addition to its potential therapeutic applications, methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate has been studied for its use in chemical synthesis and as a building block for the development of new compounds. The unique structure of this compound provides a versatile platform for chemical modifications, allowing researchers to explore a wide range of derivatives with enhanced or modified properties.

The synthesis of methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a suitably functionalized spirocyclic intermediate with an acetamido derivative followed by esterification to form the final product. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale with improved efficiency.

The safety profile of methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate has been evaluated in preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, methyl 4-(2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamido)benzoate (CAS No. 923693-57-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases and conditions.